![molecular formula C7H12O B1655114 2,4-Dimethylpent-1-en-3-one CAS No. 3212-68-8](/img/structure/B1655114.png)
2,4-Dimethylpent-1-en-3-one
Overview
Description
“2,4-Dimethylpent-1-en-3-one” is a chemical compound with the molecular formula C7H12O . It is also known by other names such as “Diisopropyl ketone” and "Isobutyrone" .
Molecular Structure Analysis
The molecular structure of “this compound” consists of seven carbon atoms, twelve hydrogen atoms, and one oxygen atom . The exact structure can be viewed using specific software .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 112.17 . Other physical and chemical properties like melting point, boiling point, and density are not explicitly mentioned in the search results .Scientific Research Applications
Electrochemical Processes
Brettle and Cox (1969) investigated the electrolysis of sodium 2,2,3,3-tetramethylcyclopropanecarboxylate, leading to the production of compounds including 2,4-Dimethylpent-1-en-3-one. They suggest mechanistic rationalizations for these products, which arise from unprecedented electrochemical processes (Brettle & Cox, 1969).
Chemistry of Organometallic Compounds
Jeffery, Meisters, and Mole (1974) synthesized and studied the properties of dimethylaluminium 4,4-dimethylpent-2-en-2-olate, focusing on its isomers and their association. They explored how these compounds interact with other chemicals, providing insights into organometallic chemistry (Jeffery, Meisters, & Mole, 1974).
Catalysis and Olefin Reactions
Ansheles et al. (1976) examined the codimerization of ethylene with n-pentenes, highlighting 3,4-Dimethylpent-1-ene as a main component in the reaction products. This study contributes to understanding catalysis and reactions involving olefins (Ansheles et al., 1976).
Applications in Peptide Synthesis
Rosenthal, Karlström, and Undén (1997) introduced the 2,4-dimethylpent-3-yloxycarbonyl (Doc) group as a new protecting group for tyrosine in solid-phase peptide synthesis. Its stability towards nucleophiles and complete cleavage by hydrogen fluoride make it significant in peptide chemistry (Rosenthal, Karlström, & Undén, 1997).
Solvent Effects in Stereochemistry
Stratakis, Orfanopoulos, and Foote (1996) explored the stereochemical aspects of the ene reaction of singlet oxygen with allylic alcohols, including E-2,4-dimethylpent-3-en-2-ol-5,5,5-d3. Their findings on solvent effects provide valuable information for stereochemistry studies (Stratakis, Orfanopoulos, & Foote, 1996).
These studies collectively offer a diverse perspective on the scientific research applications of this compound, spanning from electrochemical processes to organometallic chemistry, catalysis, peptide synthesis, and stereochemistry.
Benefits of Mindfulness Meditation
Mindfulness meditation has gained significant attention in scientific research due to its potential benefits on physical and mental health. This review synthesizes the current scientific understanding of the benefits of mindfulness meditation.
Evidence
Psychological and Physiological Benefits : Mindfulness meditation is recognized for its ability to improve psychological capacities like attentional and emotional self-regulation. Renjen and Chaudhari (2017) note the beneficial effects on both mental health and cognitive performance, supported by neuroimaging studies that suggest changes in brain areas associated with these improvements (Renjen & Chaudhari, 2017).
Prosocial Behavior : Donald et al. (2018) conducted a systematic review and meta‐analysis, finding a positive link between mindfulness and prosocial behavior. This suggests that the benefits of mindfulness extend beyond individual improvement to positively impact others (Donald et al., 2018).
Stress Reduction and Mental Health : Mindfulness-Based Stress Reduction (MBSR) and Mindfulness-Based Cognitive Therapy (MBCT) are widely used in clinical settings for stress, depression, and chronic pain management. The popularity and integration of these practices into healthcare underscore their perceived effectiveness in addressing these issues (Binda, Greco, & Morone, 2022).
Heart Health : Mindfulness meditation has been associated with benefits for cardiovascular health. Ghaffari (2019) highlights its role in the management and prevention of cardiovascular diseases, noting its contribution to holistic health and wellness (Ghaffari, 2019).
Neuroplasticity and Brain Function : Tang, Hölzel, and Posner (2015) discuss the neuroscientific evidence for mindfulness meditation, emphasizing its role in fostering neuroplasticity and improving brain function, particularly in areas related to self-regulation and health (Tang, Hölzel, & Posner, 2015).
Safety and Hazards
“2,4-Dimethylpent-1-en-3-one” is classified as a flammable liquid and vapor. It is harmful if inhaled . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, keeping away from heat/sparks/open flames/hot surfaces, and wearing protective gloves/protective clothing/eye protection/face protection .
Properties
IUPAC Name |
2,4-dimethylpent-1-en-3-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O/c1-5(2)7(8)6(3)4/h6H,1H2,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UOJLCZCVCRDIHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)C(=C)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90338546 | |
Record name | 2,4-Dimethyl-1-penten-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90338546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
112.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3212-68-8 | |
Record name | 2,4-Dimethyl-1-penten-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90338546 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-dimethylpent-1-en-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.